Cas no 306937-31-5 (Benzenesulfonamide,3-chloro-5-fluoro-2-methyl-)

• Product Name: Benzenesulfonamide,3-chloro-5-fluoro-2-methyl-
• CAS No: 306937-31-5
• MF: C₇H₇ClFNO₂S
• MW: 223.652383089066
• CID: 300303
• PubChem ID: 2773665
• Update Time: 2025-06-13

Benzenesulfonamide,3-chloro-5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-chloro-5-fluoro-2-methyl-
• 3-CHLORO-5-FLUORO-2-METHYLBENZENESULFONAMIDE
• 3-Chloro-5-fluoro-2-methylbenzenesulphonamide
• SPR_11
• Benzenesulfonamide, 3-chloro-5-fluoro-2-methyl-
• Maybridge1_000072
• 306937-31-5
• SCHEMBL5472656
• SR-01000636410-1
• DTXSID30378623
• 3-Chloro-5-fluoro-2-methylbenzene sulfonamide
• BDBM36007
• FT-0615437
• A820563
• CCG-46733
• MixCom1_000138
• 3-chloro-5-fluoro-2-methylbenzene-1-sulfonamide
• Oprea1_870332
• BRD-K27643288-001-02-0
• MFCD02180956

• Inchi： 1S/C7H7ClFNO2S/c1-4-6(8)2-5(9)3-7(4)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： GQXCKIZUZLAIPV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C)S(N)(=O)=O)F

Computed Properties

• Exact Mass: 222.98700
• Monoisotopic Mass: 222.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.482
• Melting Point: 118 °C
• Boiling Point: 366.6°Cat760mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.559
• PSA: 68.54000
• LogP: 3.21600

Benzenesulfonamide,3-chloro-5-fluoro-2-methyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Benzenesulfonamide,3-chloro-5-fluoro-2-methyl-

Benzenesulfonamide,3-chloro-5-fluoro-2-methyl- (CAS No. 306937-31-5): A Comprehensive Overview in Modern Chemical Biology

Benzenesulfonamide,3-chloro-5-fluoro-2-methyl-, identified by its CAS number 306937-31-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of Benzenesulfonamide,3-chloro-5-fluoro-2-methyl-, particularly the presence of a chloro, fluoro, and methyl substituents on the benzene ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The sulfonamide functional group is a key pharmacophore in medicinal chemistry, often employed to enhance binding affinity and selectivity in drug-target interactions. The introduction of halogen atoms, such as chlorine and fluorine, further modulates the electronic and steric properties of the molecule. In particular, the fluoro substituent is known to improve metabolic stability and bioavailability, while the chloro group can enhance lipophilicity and cell membrane permeability. These characteristics make Benzenesulfonamide,3-chloro-5-fluoro-2-methyl- an attractive candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of Benzenesulfonamide,3-chloro-5-fluoro-2-methyl- with greater precision. High-throughput virtual screening (HTVS) techniques have been utilized to identify potential binding interactions with biological targets such as enzymes and receptors. These studies have revealed that the compound exhibits promising activity against various disease-related proteins, including those implicated in cancer, inflammation, and infectious diseases.

In the realm of oncology research, sulfonamides have demonstrated significant promise as anticancer agents due to their ability to inhibit key enzymatic pathways involved in tumor growth and progression. The structural motif of Benzenesulfonamide,3-chloro-5-fluoro-2-methyl- has been investigated for its potential to disrupt signaling pathways such as tyrosine kinase inhibition. Preclinical studies have shown that derivatives of this compound can exhibit potent antitumor effects by interfering with critical cellular processes that drive malignancy.

The impact of fluorine substitution on the pharmacokinetic profile of sulfonamides has been extensively studied. Fluorine atoms can influence metabolic stability by participating in hydrogen bonding interactions with enzymes in the liver microsomal system. This property is particularly advantageous for developing drugs with prolonged half-lives and improved therapeutic efficacy. Additionally, fluorine labeling techniques have been employed to enhance the sensitivity of diagnostic imaging modalities, allowing for non-invasive monitoring of drug distribution and target engagement.

In conclusion, Benzenesulfonamide,3-chloro-5-fluoro-2-methyl- (CAS No. 306937-31-5) represents a compelling example of how structural modifications can yield compounds with enhanced biological activity and therapeutic potential. The combination of chloro and fluoro substituents on the benzene ring provides a unique balance of lipophilicity and metabolic stability, making it a versatile scaffold for drug development. As research in chemical biology continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.